Cas no 2175979-36-7 (4-Cyclobutoxythieno[3,2-d]pyrimidine)

4-Cyclobutoxythieno[3,2-d]pyrimidine is a heterocyclic compound featuring a thieno[3,2-d]pyrimidine core functionalized with a cyclobutoxy substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The cyclobutoxy group enhances metabolic stability and modulates lipophilicity, potentially improving pharmacokinetic profiles. Its fused thienopyrimidine scaffold is known for bioactivity, particularly in kinase inhibition and other therapeutic targets. The compound's rigid framework offers synthetic versatility for further derivatization, enabling the development of novel bioactive molecules. Suitable for research applications, it serves as a key building block in drug discovery for exploring structure-activity relationships.
4-Cyclobutoxythieno[3,2-d]pyrimidine structure
2175979-36-7 structure
Product Name:4-Cyclobutoxythieno[3,2-d]pyrimidine
CAS No:2175979-36-7
MF:C10H10N2OS
MW:206.264200687408
CID:5326541
Update Time:2025-10-29

4-Cyclobutoxythieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-cyclobutoxythieno[3,2-d]pyrimidine
    • 4-cyclobutyloxythieno[3,2-d]pyrimidine
    • 4-Cyclobutoxythieno[3,2-d]pyrimidine
    • Inchi: 1S/C10H10N2OS/c1-2-7(3-1)13-10-9-8(4-5-14-9)11-6-12-10/h4-7H,1-3H2
    • InChI Key: IJAYOTNYAKURNS-UHFFFAOYSA-N
    • SMILES: S1C=CC2C1=C(N=CN=2)OC1CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • XLogP3: 2
  • Topological Polar Surface Area: 63.2

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Additional information on 4-Cyclobutoxythieno[3,2-d]pyrimidine

4-Cyclobutoxythieno[3,2-d]pyrimidine: A Comprehensive Overview

The compound 4-Cyclobutoxythieno[3,2-d]pyrimidine, identified by the CAS number 2175979-36-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of 4-Cyclobutoxythieno[3,2-d]pyrimidine consists of a pyrimidine ring fused with a thieno ring, substituted with a cyclobutoxy group at the 4-position. This substitution pattern not only enhances the molecule's stability but also imparts unique electronic properties that make it a valuable compound in research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Cyclobutoxythieno[3,2-d]pyrimidine. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale applications. The ability to synthesize this compound efficiently has opened new avenues for its use in drug discovery, materials science, and organic electronics.

In the field of drug discovery, 4-Cyclobutoxythieno[3,2-d]pyrimidine has shown promise as a potential lead compound for developing novel therapeutic agents. Its structural features make it an ideal candidate for targeting specific biological pathways. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, its unique electronic properties make it a candidate for use in anti-cancer therapies, where targeted drug delivery systems are being explored.

The application of 4-Cyclobutoxythieno[3,2-d]pyrimidine extends beyond pharmacology into materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing new materials for catalysis and sensing applications. Recent research has highlighted its potential as a catalyst in organic transformations, particularly in asymmetric synthesis. Furthermore, its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The environmental impact of synthesizing and using 4-Cyclobutoxythieno[3,2-d]pyrimidine is another area of active research. Scientists are exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. This includes the use of biodegradable solvents and recycling byproducts from the synthesis process. Such efforts align with global sustainability goals and ensure that the compound's production remains environmentally friendly.

In conclusion, 4-Cyclobutoxythieno[3,2-d]pyrimidine, with its CAS number 2175979-36-7, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and properties make it a valuable tool in drug discovery, materials science, and organic electronics. As research continues to uncover new possibilities for this compound, its role in advancing technology and improving human health is expected to grow significantly.

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